Cas no 1021212-03-2 (2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-[2-(cyclohex-1-en-1-yl)ethyl]acetamide)

• Product Name: 2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-[2-(cyclohex-1-en-1-yl)ethyl]acetamide
• CAS No: 1021212-03-2
• MF: C₂₇H₂₈N₄O₂
• MW: 440.536826133728
• CID: 5380830
• Update Time: 2025-10-25

2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-[2-(cyclohex-1-en-1-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-Cyclohexen-1-yl)ethyl]-3,4-dihydro-4-oxo-3-(phenylmethyl)-5H-pyrimido[5,4-b]indole-5-acetamide
• 2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-[2-(cyclohex-1-en-1-yl)ethyl]acetamide

• Inchi： 1S/C27H28N4O2/c32-24(28-16-15-20-9-3-1-4-10-20)18-31-23-14-8-7-13-22(23)25-26(31)27(33)30(19-29-25)17-21-11-5-2-6-12-21/h2,5-9,11-14,19H,1,3-4,10,15-18H2,(H,28,32)
• InChI Key： DBDTUOCQEKSYLQ-UHFFFAOYSA-N
• SMILES： N1(CC(NCCC2CCCCC=2)=O)C2=C(C=CC=C2)C2N=CN(CC3=CC=CC=C3)C(=O)C1=2

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.49±0.46(Predicted)

Additional information on 2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-[2-(cyclohex-1-en-1-yl)ethyl]acetamide

Introduction to Compound with CAS No. 1021212-03-2 and Product Name: 2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-[2-(cyclohex-1-en-1-yl)ethyl]acetamide

Compound with the CAS number 1021212-03-2 and the product name 2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-[2-(cyclohex-1-en-1-yl)ethyl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The unique structural framework of this compound, featuring a fused pyrimido[5,4-b]indole core and an acetylamide moiety, makes it a promising candidate for further investigation in drug discovery and development.

The pyrimido[5,4-b]indole scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous bioactive molecules. This scaffold exhibits a high degree of structural diversity and functional flexibility, which can be exploited to develop novel therapeutic agents. The presence of the 3-benzyl group and the 4-oxo functionality in the pyrimido[5,4-b]indole core further enhances the compound's potential by introducing additional sites for interaction with biological targets. These features make the compound an attractive candidate for further exploration in the development of small-molecule drugs.

The N-[2-(cyclohex-1-en-1-yl)ethyl]acetamide moiety is another critical component of this compound that contributes to its unique chemical and biological properties. The cyclohexene ring provides steric hindrance and can influence the compound's solubility and metabolic stability. Additionally, the acetylamide group is a common pharmacophore in drug molecules, known for its ability to enhance binding affinity and selectivity. The combination of these structural elements suggests that this compound may exhibit a range of biological activities, making it a valuable asset in pharmaceutical research.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further development. In particular, virtual screening techniques have been used to evaluate the binding affinity of this compound to various biological targets. Preliminary results indicate that it may interact with enzymes and receptors involved in critical cellular processes, suggesting its potential as a therapeutic agent.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include the formation of the pyrimido[5,4-b]indole core through cyclization reactions, followed by functionalization with the benzyl group and the acetylamide moiety. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high selectivity and efficiency in these transformations. These synthetic strategies are essential for producing sufficient quantities of the compound for biological testing.

In vitro studies have begun to explore the potential biological activities of this compound. Initial experiments have focused on its interaction with enzymes involved in cancer pathways. The pyrimido[5,4-b]indole core has been shown to exhibit inhibitory effects on several kinases and other enzymes implicated in tumor growth and progression. The presence of the 3-benzyl group appears to enhance these effects by improving binding affinity. Additionally, preliminary data suggest that the N-[2-(cyclohex-1-en-1-yl)ethyl]acetamide moiety may contribute to cellular uptake and metabolic stability.

Further research is needed to fully elucidate the mechanisms of action of this compound. Detailed biochemical studies will be required to understand how it interacts with its target proteins and modulates cellular signaling pathways. Additionally, preclinical studies will be necessary to assess its safety profile and pharmacokinetic properties. These studies will provide valuable insights into its potential as a therapeutic agent and guide future development efforts.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. This compound exemplifies the importance of such collaboration in identifying and optimizing new drug candidates. By leveraging advances in synthetic chemistry, computational biology, and molecular pharmacology, researchers can accelerate the discovery of new therapeutic agents that address unmet medical needs.

Future directions for research on this compound include exploring its potential as an anti-cancer agent through preclinical studies in animal models. Additionally, investigating its interactions with other biological targets may uncover additional therapeutic applications. The structural complexity of this molecule also makes it a valuable scaffold for designing derivatives with enhanced potency and selectivity. By modifying various functional groups within its structure, researchers can fine-tune its biological properties to improve its therapeutic efficacy.

In conclusion,2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-[2-(cyclohex-1-en-1-y l)ethyl]acetamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it an attractive molecule for developing novel therapeutic agents targeting various diseases. With continued research efforts focused on understanding its biological activity and optimizing its chemical properties,this compound has the potential to contribute significantly to advancements in drug discovery and development.